![molecular formula C14H9Cl2F3N4S B10944046 6,8-Dichloro-2-({[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)imidazo[1,2-a]pyridine](/img/structure/B10944046.png)
6,8-Dichloro-2-({[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)imidazo[1,2-a]pyridine
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Description
(6,8-DICHLOROIMIDAZO[1,2-A]PYRIDIN-2-YL)METHYL [4-METHYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL] SULFIDE is a complex organic compound featuring a unique combination of imidazo[1,2-a]pyridine and pyrimidine moieties
Properties
Molecular Formula |
C14H9Cl2F3N4S |
|---|---|
Molecular Weight |
393.2 g/mol |
IUPAC Name |
6,8-dichloro-2-[[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylmethyl]imidazo[1,2-a]pyridine |
InChI |
InChI=1S/C14H9Cl2F3N4S/c1-7-2-11(14(17,18)19)22-13(20-7)24-6-9-5-23-4-8(15)3-10(16)12(23)21-9/h2-5H,6H2,1H3 |
InChI Key |
WFRFCBNHUYLRMT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC2=CN3C=C(C=C(C3=N2)Cl)Cl)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (6,8-DICHLOROIMIDAZO[1,2-A]PYRIDIN-2-YL)METHYL [4-METHYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL] SULFIDE typically involves multi-step organic reactions. The starting materials often include chlorinated imidazo[1,2-a]pyridine and trifluoromethyl-substituted pyrimidine derivatives. The key steps in the synthesis may involve:
Nucleophilic Substitution: Introduction of the sulfide linkage through nucleophilic substitution reactions.
Chlorination: Chlorination of the imidazo[1,2-a]pyridine ring.
Coupling Reactions: Coupling of the chlorinated imidazo[1,2-a]pyridine with the pyrimidine derivative.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:
Batch Reactions: Conducting reactions in large reactors with precise control over temperature, pressure, and reaction time.
Purification: Purification steps such as recrystallization, chromatography, or distillation to isolate the desired product.
Chemical Reactions Analysis
Types of Reactions
(6,8-DICHLOROIMIDAZO[1,2-A]PYRIDIN-2-YL)METHYL [4-METHYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL] SULFIDE can undergo various chemical reactions, including:
Oxidation: Oxidation reactions to form sulfoxides or sulfones.
Reduction: Reduction reactions to modify the functional groups.
Substitution: Nucleophilic or electrophilic substitution reactions to introduce new substituents.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines or thiols. Reaction conditions often involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to enhance reaction rates.
Major Products
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups, leading to a diverse range of derivatives.
Scientific Research Applications
(6,8-DICHLOROIMIDAZO[1,2-A]PYRIDIN-2-YL)METHYL [4-METHYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL] SULFIDE has several scientific research applications:
Chemistry: Used as a building block in organic synthesis to create more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (6,8-DICHLOROIMIDAZO[1,2-A]PYRIDIN-2-YL)METHYL [4-METHYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL] SULFIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other chlorinated imidazo[1,2-a]pyridine derivatives and trifluoromethyl-substituted pyrimidines. Examples include:
2,4-Dichloroaniline: An aniline derivative with two chlorine atoms.
2,6-Dichloroaniline: Another aniline derivative with chlorine substitutions.
Uniqueness
What sets (6,8-DICHLOROIMIDAZO[1,2-A]PYRIDIN-2-YL)METHYL [4-METHYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL] SULFIDE apart is its unique combination of structural features, which may confer distinct chemical and biological properties
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